Cas no 193151-11-0 (Benzenepropanoic acid,3-cyano-, methyl ester)

Benzenepropanoic acid,3-cyano-, methyl ester structure
193151-11-0 structure
Product Name:Benzenepropanoic acid,3-cyano-, methyl ester
CAS No:193151-11-0
MF:C11H11NO2
MW:189.210542917252
CID:116320
PubChem ID:20257048
Update Time:2025-04-18

Benzenepropanoic acid,3-cyano-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid,3-cyano-, methyl ester
    • methyl (3-cyanophenyl)propanoate
    • methyl 3-(3-cyanophenyl)propanoate
    • 3-Cyanobenzenepropanoic acid methyl ester
    • SCHEMBL3926844
    • DTXSID50604214
    • 3-(3-Cyano-phenyl)-propionic acid methyl ester
    • 193151-11-0
    • YPAZQTSKIDBDAQ-UHFFFAOYSA-N
    • Inchi: 1S/C11H11NO2/c1-14-11(13)6-5-9-3-2-4-10(7-9)8-12/h2-4,7H,5-6H2,1H3
    • InChI Key: YPAZQTSKIDBDAQ-UHFFFAOYSA-N
    • SMILES: O(C)C(CCC1C=CC=C(C#N)C=1)=O

Computed Properties

  • Exact Mass: 189.07903
  • Monoisotopic Mass: 189.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • Density: 1.11
  • Boiling Point: 298 ºC
  • Flash Point: 137 ºC
  • PSA: 50.09
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